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Compound of Interest

Compound Name: 2-Nonenoic acid

Cat. No.: B052312 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Nonenoic acid, tailored for researchers, scientists, and drug development professionals.

Adherence to these protocols is essential for ensuring personal safety and environmental

protection.

Hazard Identification and Classification
2-Nonenoic acid is a corrosive substance that poses significant health risks upon exposure.[1]

It can cause severe skin burns and serious eye damage.[1][2] Inhalation of its vapors or mists

can be destructive to the mucous membranes and the upper respiratory tract.[1] The

compound may also be corrosive to metals.[1] While comprehensive toxicological data for the

cis-isomer is limited, information for the broader category of "2-Nonenoic acid" indicates it is a

skin and eye irritant. It is also classified as harmful to aquatic life with long-lasting effects.

GHS Hazard Classification for 2-Nonenoic Acid:
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 1C or 2

H314: Causes severe skin

burns and eye damage or

H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 1 or 2A

H314: Causes severe skin

burns and eye damage or

H319: Causes serious eye

irritation.

Corrosive to metals -
H290: May be corrosive to

metals.

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation.

Aquatic Hazard (Chronic) Category 3
Harmful to aquatic life with

long-lasting effects.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Nonenoic acid to

minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause severe eye

damage.

Hand Protection

Impervious chemical-resistant

gloves (e.g., Neoprene, Nitrile

rubber).

To prevent skin contact, which

can cause severe burns.

Body Protection

Impervious protective clothing

(e.g., lab coat, chemical-

resistant apron) and closed-toe

shoes. Protective boots may

be necessary.

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

well-ventilated area or under a

chemical fume hood. If

ventilation is inadequate or

there is a risk of aerosolization,

a NIOSH-approved respirator

is required.

To prevent inhalation of

corrosive vapors and mists.

Operational Plan for Handling
A systematic approach is crucial for the safe handling of 2-Nonenoic acid.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.

All work with 2-Nonenoic acid should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Use corrosive-resistant equipment for handling and storage.

2. Handling Procedure:
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Wear all required PPE before handling the chemical.

Avoid contact with skin, eyes, and clothing.

Do not breathe mists or vapors.

After handling, wash hands and face thoroughly.

3. Storage:

Store in a tightly closed, corrosion-resistant container in a dry, cool, and well-ventilated

place.

Store in a designated corrosives area, away from incompatible materials such as strong

bases and oxidizing agents.

Store locked up.

Emergency Response and First Aid
Immediate action is critical in the event of an exposure or spill.
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Emergency Scenario First Aid and Response Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and

seek immediate medical attention from an

ophthalmologist.

Skin Contact

Immediately remove all contaminated clothing.

Gently wash the affected area with plenty of

soap and water. Immediately call a POISON

CENTER or doctor/physician.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.

Spill

Evacuate personnel to a safe area and ensure

adequate ventilation. Wear appropriate PPE.

For large spills, contain the spill by bunding.

Absorb the spilled material with an inert

absorbent material such as dry sand, earth, or

vermiculite. Carefully collect the absorbed

material and place it into a suitable, sealed

container for disposal. Wash the spill site after

the material has been completely picked up.

Disposal Plan
Proper disposal of 2-Nonenoic acid and its containers is essential to prevent environmental

contamination.

1. Waste Segregation and Collection:
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Collect all waste containing 2-Nonenoic acid, including contaminated labware and

absorbent materials from spills, in a designated, properly labeled, and sealed container.

The container must be made of a material compatible with corrosive organic acids.

2. Labeling:

Clearly label the waste container with "Hazardous Waste," "Corrosive," and "cis-2-Nonenoic
Acid." Include the date of waste accumulation.

3. Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area that is

cool, dry, well-ventilated, and away from incompatible materials.

4. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and transportation.

Provide the contractor with the Safety Data Sheet (SDS) for 2-Nonenoic acid.

Complete all necessary hazardous waste manifests and other required documentation.

Do not empty into drains.
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Preparation and Risk Assessment

PPE Selection

Operational Procedures

Start: Handling 2-Nonenoic Acid

Assess Risks:
- Quantity

- Procedure
- Potential for Splash/Aerosol

Verify Engineering Controls:
- Fume Hood Operational?

- Eyewash/Shower Accessible?

Eye Protection:
Safety Goggles AND Face Shield

Hand Protection:
Impervious Gloves

(Nitrile or Neoprene)

Body Protection:
- Lab Coat/Apron

- Long Pants
- Closed-toe Shoes

Respiratory Protection Needed?

Use NIOSH-approved Respirator

Yes

Proceed with Caution

No

Handling Procedure:
- Avoid contact

- Do not inhale vapors

Spill or Exposure Occurs?

Follow Emergency Procedures:
- First Aid

- Spill Cleanup

Yes

Decontamination:
- Clean work area

- Remove PPE correctly

No

Dispose of Waste:
- Segregate hazardous waste

- Label container

End of Procedure

Click to download full resolution via product page

Caption: PPE Selection and Handling Workflow for 2-Nonenoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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